Plasmonic, interior-decorated, one-dimensional hierarchical nanotubes for high-efficiency, solid-state, dye-sensitized solar cells†
Journal of Materials Chemistry A Pub Date: 2015-04-02 DOI: 10.1039/C5TA00801H
Abstract
We report a high energy conversion efficiency of 8.4% at 100 mW cm−2, which is one of the highest values for N719-based, solid-state, dye-sensitized solar cells (ssDSSCs). Our solar cells are based on one-dimensional (1D) hierarchical hetero-nanotubes consisting of Au cores and SnO2/TiO2 nanosheet double shells (referred to as Au@SnO2@TNSs). Carbonaceous nanofibers (CNFs) with tellurium (Te) cores are used as dual templates for the inner-deposition of gold and the outer-deposition of the metal oxide layers. An organized mesoporous TiO2 (OM-T) film, with high porosity, large pores, and good interconnectivity, is also prepared via a graft copolymer template approach and utilized as a matrix to disperse the 1D hierarchical nanostructures. Such nanostructures provide good pore-filling for solid electrolytes, faster electron transfer, and enhanced light scattering, as confirmed by reflectance spectroscopy, incident photon-to-electron conversion efficiency (IPCE) spectroscopy, and intensity-modulated photocurrent spectroscopy (IMPS)/intensity-modulated photovoltage spectroscopy (IMVS).
Recommended Literature
- [1] Construction and evaluation of ion selective electrodes for perchlorate with a summing operational amplifier: application to pyrotechnics mixtures analysis
- [2] Revealing superoxide-induced degradation in lead-free tin perovskite solar cells†
- [3] Stress-sensing thermoset polymer networks via grafted cinnamoyl/cyclobutane mechanophore units in epoxy
- [4] Recent progress in ergot alkaloid research†
- [5] Photochemical reactions of 4,4′-di-t-butylbenzophenone in isopropyl alcohol
- [6] Design, synthesis and evaluation of novel indole-2-carboxamides for growth inhibition of Mycobacterium tuberculosis and paediatric brain tumour cells†
- [7] Poly(methylhydrosiloxane)-supported chiral imidazolinones: new versatile, highly efficient and recyclable organocatalysts for stereoselective Diels–Alder cycloaddition reactions†‡
- [8] New modeling of 3D quaternary type BaCuZnS-graphene-TiO2 (BCZS-G-T) composite for photosonocatalytic hydrogen evolution with scavenger effect†
- [9] Effect of small quantities of oxygen in a neon glow discharge
- [10] A global CHIPR potential energy surface for ground-state C3H and exploratory dynamics studies of reaction C2 + CH → C3 + H†
